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Compound of Interest

Compound Name: 3-Methoxy-1,2-propanediol

Cat. No.: B053666 Get Quote

For researchers, scientists, and drug development professionals handling 3-Methoxy-1,2-
propanediol, a comprehensive understanding of safety protocols and handling procedures is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure safe laboratory practices.

Chemical Properties and Hazards:

3-Methoxy-1,2-propanediol is a colorless, viscous liquid that is hygroscopic, meaning it

absorbs moisture from the air.[1] While it is not classified as a hazardous chemical under the

2012 OSHA Hazard Communication Standard, it may cause eye, skin, and respiratory tract

irritation.[2] The toxicological properties of this substance have not been fully investigated.[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is recommended when handling 3-Methoxy-1,2-propanediol:
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PPE Category Item Specifications

Eye/Face Protection Safety Glasses or Goggles

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[3]

Skin Protection Gloves

Handle with gloves that have

been inspected prior to use.

Use proper glove removal

technique to avoid skin

contact. The selected gloves

must satisfy the specifications

of Regulation (EU) 2016/425

and the standard EN 374

derived from it.[3]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory Protection Dust Mask (Type N95, US)

Recommended as part of

personal protective equipment.

In case of inadequate

ventilation, use a suitable

respirator.[4]

Operational and Handling Plan
Handling:

Always work in a well-ventilated area.[1]

Avoid breathing vapor, mist, or gas.[1][5]

Prevent contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling and before breaks.[1][3]
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Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed.[5]

Store away from incompatible substances such as strong oxidizing agents.[2][6]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste according to US EPA guidelines (40 CFR Parts 261.3).[1] It is also crucial to consult

state and local hazardous waste regulations for complete and accurate classification.[1]

Dispose of contaminated gloves and other waste in accordance with applicable laws and good

laboratory practices.[3]

Emergency Procedures
First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical attention.[1][5]

Skin: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[5]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[1]

Spill Response:

Ensure adequate ventilation.[2]
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Use personal protective equipment as required.[7]

Absorb the spill with an inert material such as dry sand or earth, then place it into a chemical

waste container.[5]

Cover drains to prevent the product from entering them.[3]

Clean the affected area thoroughly.[3]

Chemical Spill Workflow
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Figure 1. Chemical Spill Response Workflow for 3-Methoxy-1,2-propanediol
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Figure 1. A flowchart outlining the procedural steps for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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